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Compound of Interest

Methyl 4-bromo-3-
Compound Name:
methoxythiophene-2-carboxylate

Cat. No.: B026347

Introduction

This document provides a comprehensive overview of the available experimental data for the
chemical compound identified by CAS number 110545-67-0, which is Methyl 4-bromo-3-
methoxythiophene-2-carboxylate. Despite a thorough search of scientific literature and
chemical databases, it is crucial to note that this compound is primarily documented as a
chemical intermediate for organic synthesis. There is a significant lack of publicly available
information regarding its biological activity, pharmacological properties, or mechanism of action.
Consequently, this guide will focus on the available chemical and physical data and the
synthetic context in which this compound appears.

Chemical and Physical Properties

A summary of the fundamental properties of Methyl 4-bromo-3-methoxythiophene-2-
carboxylate is presented in Table 1. This data is compiled from various chemical supplier
catalogs and safety data sheets.
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Property Value Source

CAS Number 110545-67-0 Chemical Abstracts Service

Methyl 4-bromo-3-

Chemical Name methoxythiophene-2- Multiple Chemical Suppliers
carboxylate

Molecular Formula C7H7BrOsS [11[2]

Molecular Weight 251.1 g/mol [1][2]

Melting Point 73 °C [1]

Boiling Point 300.0 £ 35.0 °C (Predicted) [1]

Appearance White solid Material Safety Data Sheet
Storage Temperature 2-8°C [1]

Experimental Data

Extensive searches for quantitative experimental data related to the biological activity of Methyl
4-bromo-3-methoxythiophene-2-carboxylate have yielded no specific results. There are no
published studies detailing its efficacy, potency (e.g., ICso, ECso), binding affinity, or
pharmacokinetic and pharmacodynamic properties. The compound is not listed in major
pharmacological databases as a known active agent.

Experimental Protocols

As no biological or pharmacological studies for this specific compound have been identified,
this guide cannot provide detailed experimental protocols for assays, in vivo/in vitro studies, or
analytical methods related to its biological effects.

Synthetic Utility and Logical Relationships

While direct experimental data on the biological effects of Methyl 4-bromo-3-
methoxythiophene-2-carboxylate is absent, its structure as a substituted thiophene suggests
its role as a building block in the synthesis of more complex molecules. Thiophene derivatives
are a well-established class of heterocyclic compounds with a wide range of applications in
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medicinal chemistry. The logical workflow for the utilization of this compound is as a starting
material or intermediate in a multi-step synthesis.

The following diagram illustrates a generalized synthetic workflow where a compound like
Methyl 4-bromo-3-methoxythiophene-2-carboxylate could be utilized.

Starting Material
(e.g., Methyl 4-bromo-3-
methoxythiophene-2-carboxylate)

Chemical Transformation

(e.g., Cross-coupling, Nucleophilic Substitution)
Gntermediate Producg
(Further Synthetic Steps)

Click to download full resolution via product page

A generalized synthetic workflow.

Conclusion

In conclusion, CAS number 110545-67-0, corresponding to Methyl 4-bromo-3-
methoxythiophene-2-carboxylate, is a chemical compound for which there is no publicly
available experimental data regarding its biological activity. Its primary utility, as inferred from
available information, is as a chemical intermediate in organic synthesis. Researchers and drug
development professionals should consider this compound as a starting material for the
synthesis of novel molecules rather than a compound with known biological effects. Further
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research would be required to determine if this compound or its derivatives possess any
therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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